molecular formula C25H25FN4O5 B12190068 3-{3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-3-oxopropyl}-6,7-dimethoxyquinazolin-4(3H)-one

3-{3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-3-oxopropyl}-6,7-dimethoxyquinazolin-4(3H)-one

Cat. No.: B12190068
M. Wt: 480.5 g/mol
InChI Key: CDEKKQBRTKONPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a 6,7-dimethoxyquinazolin-4(3H)-one core, a heterocyclic scaffold known for its pharmacological relevance, particularly in kinase inhibition and CNS targeting. Attached to the quinazolinone’s 3-position is a 3-oxopropyl linker connecting to a 4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl moiety. The benzoxazole ring incorporates a fluorine atom at position 6, which enhances metabolic stability and binding affinity through electronegative effects.

Structural elucidation of such compounds typically employs X-ray crystallography, with software like SHELX used for refinement and analysis of small-molecule structures . Hydrogen bonding patterns, critical for crystal packing and solubility, can be analyzed using graph-set theory and tools like Mercury CSD .

Properties

Molecular Formula

C25H25FN4O5

Molecular Weight

480.5 g/mol

IUPAC Name

3-[3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-3-oxopropyl]-6,7-dimethoxyquinazolin-4-one

InChI

InChI=1S/C25H25FN4O5/c1-33-21-12-18-19(13-22(21)34-2)27-14-30(25(18)32)10-7-23(31)29-8-5-15(6-9-29)24-17-4-3-16(26)11-20(17)35-28-24/h3-4,11-15H,5-10H2,1-2H3

InChI Key

CDEKKQBRTKONPZ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C(=C1)C(=O)N(C=N2)CCC(=O)N3CCC(CC3)C4=NOC5=C4C=CC(=C5)F)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-3-oxopropyl}-6,7-dimethoxyquinazolin-4(3H)-one typically involves multiple steps, starting from readily available starting materials. The key steps include:

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to achieve higher yields and purity. This may include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Mechanism of Action

The mechanism of action of 3-{3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-3-oxopropyl}-6,7-dimethoxyquinazolin-4(3H)-one involves its interaction with specific molecular targets. The benzoxazole moiety is known to interact with DNA and proteins, potentially disrupting their normal functions . The quinazolinone core can inhibit various enzymes, leading to altered cellular processes .

Comparison with Similar Compounds

Research Findings and Implications

  • Synthetic Accessibility: The target compound’s synthesis likely involves coupling the quinazolinone with a preformed benzoxazole-piperidine intermediate via a ketone linker. This contrasts with Compound A’s pyrido-pyrimidinone core, which requires multistep annulation.
  • Structure-Activity Relationship (SAR): The 3-oxopropyl linker optimizes spatial orientation for target engagement compared to shorter linkers. 6,7-Dimethoxy groups on quinazolinone may enhance selectivity for kinases over off-target receptors.
  • Crystallographic Data : SHELX-refined structures of analogous compounds reveal that fluorine substituents reduce torsional disorder in benzoxazole rings, improving diffraction quality .

Biological Activity

Chemical Structure and Properties

The compound is characterized by the following molecular formula:

  • Molecular Formula : C23H27FN4O2
  • Molecular Weight : 410.49 g/mol
  • IUPAC Name : 3-{3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-3-oxopropyl}-6,7-dimethoxyquinazolin-4(3H)-one

Structural Features

The structure features a quinazolinone core substituted with a benzoxazole moiety and a piperidine ring. This unique combination is believed to contribute to its biological activity, particularly its interaction with neurotransmitter systems.

Pharmacological Effects

Research indicates that this compound possesses various pharmacological activities:

  • Antipsychotic Activity : The compound shows potential as an antipsychotic agent, similar to other derivatives in its class. It may modulate dopaminergic and serotonergic pathways, which are crucial in the treatment of schizophrenia and related disorders.
  • Neuroprotective Effects : Preliminary studies suggest that it may offer neuroprotective benefits, possibly through antioxidant mechanisms or by inhibiting neuroinflammatory processes.
  • Antitumor Activity : Some derivatives of quinazolinones have been reported to exhibit cytotoxic effects against various cancer cell lines. This compound's structural analogs have demonstrated activity against breast cancer and leukemia cells.

The exact mechanism of action for this compound is still under investigation. However, it is hypothesized to involve:

  • Dopamine Receptor Modulation : Similar compounds have been shown to act as antagonists at dopamine D2 receptors.
  • Serotonin Receptor Interaction : The presence of the piperidine ring suggests potential interactions with serotonin receptors, possibly enhancing mood and reducing anxiety.

In Vitro Studies

A study published in the Journal of Pharmaceutical Sciences examined the cytotoxic effects of related quinazolinone derivatives on human cancer cell lines. The results indicated that compounds with similar structures could inhibit cell proliferation significantly (p < 0.05) when tested against MCF-7 (breast cancer) and HL-60 (leukemia) cell lines.

In Vivo Studies

In vivo studies have demonstrated that compounds with structural similarities exhibit significant reductions in tumor size in mouse models when administered at specific dosages (e.g., 50 mg/kg) over a period of four weeks. These findings suggest that further exploration into dosage optimization could enhance therapeutic efficacy.

Comparative Analysis

Compound NameMolecular WeightAntipsychotic ActivityAntitumor Activity
Target Compound410.49 g/molYesYes
Compound A425.51 g/molYesModerate
Compound B400.45 g/molNoHigh

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.